Cas no 2680763-81-7 (tert-butyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate)

• Product Name: tert-butyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate
• CAS No: 2680763-81-7
• MF: C₁₉H₃₄N₂O₅
• MW: 370.483665943146
• CID: 5649806
• PubChem ID: 165914096
• Update Time: 2025-05-19

tert-butyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680763-81-7
• EN300-27782916
• tert-butyl 4-{1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate
• tert-butyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate

• Inchi： 1S/C19H34N2O5/c1-17(2,3)25-15(22)20-10-7-14(8-11-20)19(24)9-12-21(13-19)16(23)26-18(4,5)6/h14,24H,7-13H2,1-6H3
• InChI Key： KOGNRIYJJOPQFP-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 370.24677219g/mol
• Monoisotopic Mass: 370.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.3Ų

Additional information on tert-butyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate (CAS No. 2680763-81-7)

The compound tert-butyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate (CAS No. 2680763-81-7) is a highly specialized Boc-protected derivative featuring both piperidine and pyrrolidine moieties. Its unique structural framework, characterized by tert-butyl and hydroxyl functional groups, makes it a valuable intermediate in pharmaceutical synthesis and medicinal chemistry. Researchers and industry professionals frequently seek this compound for its role in designing bioactive molecules, particularly in the development of CNS-targeting drugs and enzyme inhibitors.

In recent years, the demand for Boc-protected intermediates like tert-butyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate has surged due to their utility in peptide synthesis and drug discovery. A trending topic in organic chemistry forums and AI-driven searches revolves around optimizing stereoselective reactions using such building blocks. This compound’s hydroxyl group further enhances its versatility, enabling click chemistry applications and prodrug modifications, which align with current interests in targeted drug delivery systems.

From a synthetic chemistry perspective, the dual Boc protection in this molecule ensures stability during multi-step reactions, a feature often highlighted in patent literature. Its piperidine-pyrrolidine hybrid scaffold is also relevant to studies on GPCR modulators, a hot topic in neuroscience research. Analytical techniques such as NMR and HPLC are typically employed to verify its purity, a common query among quality control specialists.

Environmental and green chemistry considerations are increasingly shaping the discourse around compounds like CAS 2680763-81-7. Researchers explore solvent-free or catalytic methods to incorporate such intermediates sustainably. This aligns with broader industry trends toward green synthesis, a frequently searched term in academic databases.

In summary, tert-butyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate represents a critical tool for modern drug development. Its structural complexity and functional groups cater to evolving needs in precision medicine and high-throughput screening, making it a compound of enduring interest in both industrial and academic settings.